Cas no 1410587-46-0 (2-(3-chloro-4-fluorophenoxy)-5-fluorobenzaldehyde)

• Product Name: 2-(3-chloro-4-fluorophenoxy)-5-fluorobenzaldehyde
• CAS No: 1410587-46-0
• MF: C₁₃H₇ClF₂O₂
• MW: 268.643289804459
• CID: 4597420
• Update Time: 2025-06-13

2-(3-chloro-4-fluorophenoxy)-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-fluorophenoxy)-5-fluorobenzaldehyde

• Inchi： 1S/C13H7ClF2O2/c14-11-6-10(2-3-12(11)16)18-13-4-1-9(15)5-8(13)7-17/h1-7H
• InChI Key： KMQGTJMDAIFJIH-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(F)=CC=C1OC1=CC=C(F)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(3-chloro-4-fluorophenoxy)-5-fluorobenzaldehyde

Comprehensive Overview of 2-(3-chloro-4-fluorophenoxy)-5-fluorobenzaldehyde (CAS No. 1410587-46-0)

2-(3-chloro-4-fluorophenoxy)-5-fluorobenzaldehyde (CAS No. 1410587-46-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzaldehyde derivative is characterized by its unique molecular structure, which combines a chloro-fluorophenoxy group with a 5-fluorobenzaldehyde moiety. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapies and crop protection agents.

The compound's relevance has grown alongside advancements in precision medicine and sustainable agriculture, two fields where users frequently search for terms like "fluorinated building blocks" or "phenoxyaldehyde applications." Researchers are particularly interested in its potential role in designing kinase inhibitors, a hot topic in oncology drug discovery. Its dual fluorination pattern enhances metabolic stability, a property highly sought after in drug candidate optimization – a common pain point addressed in AI-driven molecular design queries.

From a synthetic chemistry perspective, CAS 1410587-46-0 exemplifies the growing demand for halogenated aromatic intermediates, as evidenced by search trends analyzing "chloro-fluoro compound synthesis." The compound's electron-withdrawing groups facilitate nucleophilic aromatic substitution reactions, making it a versatile precursor for heterocyclic compounds – a subject dominating recent publications in ACS journals and RSC advances.

Environmental considerations have also shaped interest in this chemical. With increasing searches for "green chemistry fluorination" and "biodegradable agrochemicals," researchers are exploring how 2-(3-chloro-4-fluorophenoxy)-5-fluorobenzaldehyde can contribute to reduced environmental persistence compared to fully chlorinated analogs. This aligns with regulatory shifts toward sustainable halogen chemistry, a trending topic in EPA and REACH compliance discussions.

The analytical characterization of this compound involves advanced techniques like LC-MS and 19F NMR – methodologies frequently queried in scientific databases. Its distinct spectral signatures (particularly the aldehyde proton at ~10 ppm and fluorine couplings) make it an interesting case study for structure elucidation tutorials, a content gap identified in chemistry education platforms.

In material science applications, the π-conjugated system of this benzaldehyde derivative shows promise for organic electronic materials, responding to growing searches for "fluorinated organic semiconductors." The compound's crystallographic properties have become a subject of investigation in molecular packing studies, especially since the rise of computational crystal structure prediction tools.

Supply chain dynamics for 1410587-46-0 reflect broader trends in fine chemical distribution, with procurement specialists frequently searching for "high-purity fluorophenoxy compounds" and "custom halogenation services." The compound's shelf stability and storage conditions (typically 2-8°C under inert atmosphere) are practical concerns addressed in technical documentation.

Patent analysis reveals growing IP activity around 2-(3-chloro-4-fluorophenoxy)-5-fluorobenzaldehyde derivatives, particularly in PCT applications related to herbicidal compositions and anti-inflammatory agents. This correlates with search engine data showing increased queries about "phenoxybenzaldehyde patent landscape" among IP professionals.

From a safety perspective, proper handling of this low-molecular-weight aromatic follows standard laboratory best practices, a subject of continual training as indicated by OSHA guideline searches. While not classified as hazardous under GHS, its material safety data sheet (MSDS) emphasizes standard precautions for organic laboratory chemicals.

The future research trajectory for CAS 1410587-46-0 appears closely tied to developments in catalyzed fluorination methods and directed ortho-metalation strategies – techniques dominating recent synthetic methodology publications. Its role as a multifunctional scaffold ensures continued relevance as drug discovery paradigms evolve toward fragment-based design approaches.